Cas no 877964-07-3 (2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

2-Chloro-1-[5-(furan-2-yl)-3-[(furan-2-yl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is a heterocyclic compound featuring a pyrazoline core substituted with furan and chloroacetyl groups. This structure imparts potential reactivity and versatility in synthetic applications, particularly in the development of pharmacologically active intermediates or agrochemical precursors. The presence of furan rings and an ethenyl bridge may enhance its utility in cross-coupling reactions or as a scaffold for further functionalization. Its dihydropyrazole moiety offers a stable yet modifiable framework, suitable for exploring structure-activity relationships in medicinal chemistry. The chloroacetyl group provides a handle for nucleophilic substitution, broadening its applicability in derivatization. This compound is of interest for researchers in organic synthesis and drug discovery.
2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one structure
877964-07-3 structure
Product name:2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
CAS No:877964-07-3
MF:C15H13ClN2O3
MW:304.72832274437
MDL:MFCD07850230
CID:5234089
PubChem ID:16227085

2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-chloro-1-[5-(2-furanyl)-3-[2-(2-furanyl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]-
    • 2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
    • 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
    • MDL: MFCD07850230
    • Inchi: 1S/C15H13ClN2O3/c16-10-15(19)18-13(14-4-2-8-21-14)9-11(17-18)5-6-12-3-1-7-20-12/h1-8,13H,9-10H2
    • InChI Key: UNTPLLJVRWOSIV-UHFFFAOYSA-N
    • SMILES: C(=O)(N1C(C2=CC=CO2)CC(C=CC2=CC=CO2)=N1)CCl

2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-50mg
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
50mg
¥2052.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-250mg
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
250mg
¥4374.00 2024-04-27
Ambeed
A1077221-5g
2-Chloro-1-[5-(furan-2-yl)-3-[2-(furan-2-yl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
877964-07-3 95%
5g
$866.0 2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-2.5g
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
2.5g
¥20412.00 2024-04-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01017571-5g
2-Chloro-1-[5-(furan-2-yl)-3-[2-(furan-2-yl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
877964-07-3 95%
5g
¥5943.0 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-1g
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
1g
¥9687.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-500mg
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
500mg
¥6696.00 2024-04-27
Enamine
EN300-23967-10g
2-chloro-1-[5-(furan-2-yl)-3-[2-(furan-2-yl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
877964-07-3 90%
10g
$1778.0 2023-09-15
Enamine
EN300-23967-5g
2-chloro-1-[5-(furan-2-yl)-3-[2-(furan-2-yl)ethenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
877964-07-3 90%
5g
$1199.0 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1364265-100mg
2-Chloro-1-(5-(furan-2-yl)-3-(2-(furan-2-yl)vinyl)-4,5-dihydro-1h-pyrazol-1-yl)ethan-1-one
877964-07-3 95%
100mg
¥2842.00 2024-04-27

Additional information on 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Recent Advances in the Study of 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 877964-07-3)

The compound 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 877964-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique furan and pyrazole moieties, exhibits promising biological activities, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's potential as an anti-inflammatory and anticancer agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 877964-07-3 exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in the regulation of inflammatory responses and cancer progression. The study utilized in vitro models to show that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's role in modulating oxidative stress. A study conducted by researchers at the University of Cambridge revealed that 877964-07-3 acts as a scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This finding is particularly relevant for neurodegenerative diseases, where oxidative stress is a major contributing factor. The study employed advanced spectroscopic techniques to confirm the compound's antioxidant activity, paving the way for further preclinical evaluations.

The synthetic chemistry community has also made strides in optimizing the production of 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one. A recent publication in Organic Letters detailed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This green chemistry approach not only enhances the scalability of production but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these advancements, challenges remain in the clinical translation of 877964-07-3. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. Preliminary results from animal models are encouraging, showing enhanced tissue distribution and prolonged half-life of the compound when administered in these advanced formulations.

In conclusion, the compound 2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one (CAS: 877964-07-3) represents a promising candidate for drug development, with demonstrated anti-inflammatory, anticancer, and antioxidant properties. Continued research efforts are essential to overcome current limitations and unlock its full therapeutic potential. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and nanotechnology, will be crucial in advancing this compound from the bench to the bedside.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:877964-07-3)2-chloro-1-5-(furan-2-yl)-3-2-(furan-2-yl)ethenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
A1059548
Purity:99%/99%
Quantity:1g/5g
Price ($):268.0/779.0